3-isobutyl-N-methyl-N-{[3-(4-pyridinyl)-5-isoxazolyl]methyl}-5-isoxazolecarboxamide

• IUPAC Name: N-methyl-3-(2-methylpropyl)-N-[(3-pyridin-4-yl-1,2-oxazol-5-yl)methyl]-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C18H20N4O3/c1-12(2)8-14-9-17(25-20-14)18(23)22(3)11-15-10-16(21-24-15)13-4-6-19-7-5-13/h4-7,9-10,12H,8,11H2,1-3H3
• InChI Key: YUYUAMRAPFGSNU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=NOC(=C1)C(=O)N(C)CC2=CC(=NO2)C3=CC=NC=C3
• Molecular Formula: C18H20N4O3
• Molecular Weight: 340.4 g/mol

Description

Synthesis Analysis

The synthesis of isoxazole derivatives often involves strategies such as 1,3-dipolar cycloaddition reactions, which are crucial for constructing the isoxazole ring. A study by Ruano, Fajardo, and Martín (2005) outlines the synthesis of alkyl 4-(diethoxymethyl)-3-pyridin-3-ylisoxazole-5-carboxylates, serving as a scaffold for highly functionalized isoxazoles, indicating the versatility of isoxazole synthesis methods (Ruano, Fajardo, & Martín, 2005). Such methodologies can be adapted for the synthesis of the specific compound , highlighting the importance of 1,3-dipolar cycloaddition in constructing complex isoxazole-based structures.

Scientific Research Applications

Synthesis of Isoxazolopyridinones

The reaction of 4-methylamino-5,6-dihydropyridinone with acetyl chloride led to the formation of 3-acetyl derivatives. Further removal of the methylamino group through alkaline hydrolysis yielded two hydroxy derivatives, which upon treatment with hydroxylamine cyclized to isoxazolo[4,5-c]pyridinones. The pH-dependent conditions influenced the formation of isoxazolo[4,3-c]pyridinones or isoxazolo[4,5-c]pyridinones, highlighting the synthesis flexibility in producing isomeric isoxazolopyridinones (Weis, R., Schweiger, K., & Fabian, W., 1998).

Scaffold for Highly Functionalised Isoxazoles

The domino 1,3-dipolar cycloaddition and elimination reaction starting from pyridine-3-nitrile oxide and methyl 4,4-diethoxy-3-p-tolylsulfinylbut-2-enoate provided a convenient scaffold for synthesizing new highly functionalized 3-pyridin-3-ylisoxazoles-5-carboxylic acid derivatives and isoxazole-annulated heterocycles. This method offers a versatile approach for developing novel isoxazole-based compounds with potential applications in medicinal chemistry (Ruano, J. G., Fajardo, C., & Martín, M. R., 2005).

Nucleophilic Substitution at Nitrogen

A study on the nucleophilic substitution at nitrogen in N-chloro-N-alkoxyamines revealed the formation of the dimethyl ester of an NH-isoxazolidine-3,3-dicarboxylic acid and an optically active N-chloro-N-alkoxyamine. This work demonstrates the potential for synthesizing complex nitrogen-containing heterocycles, which are valuable in the development of pharmaceuticals and agrochemicals (Rudchenko, V., Ignatov, S. M., Nosova, V. S., Chervin, I. I., & Kostyanovskii, R. G., 1986).